2-(3,5-di-tert-butylphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[4-(benzenesulfonyl)phenyl]-5-(3,5-ditert-butylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C28H30N2O3S/c1-27(2,3)21-16-20(17-22(18-21)28(4,5)6)26-30-29-25(33-26)19-12-14-24(15-13-19)34(31,32)23-10-8-7-9-11-23/h7-18H,1-6H3
• InChI Key: PJWJYZCMSVSDCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=NN=C(O2)C3=CC=C(C=C3)S(=O)(=O)C4=CC=CC=C4)C(C)(C)C
• Molecular Formula: C28H30N2O3S
• Molecular Weight: 474.6 g/mol

Description

2-(3,5-di-tert-butylphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole, also known as DTBPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-(3,5-di-tert-butylphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole functions as a photoconductive material, which means it can absorb light and convert it into an electrical signal. When this compound is exposed to light, it undergoes a process called photoexcitation, which results in the formation of electron-hole pairs. These electron-hole pairs can then be separated and used to produce an electrical current.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to have low toxicity and is not expected to have any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

2-(3,5-di-tert-butylphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole has several advantages for use in lab experiments, including its high thermal stability, good film-forming properties, and excellent electron mobility. However, its synthesis method is complex and requires several steps, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 2-(3,5-di-tert-butylphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole, including its potential applications in organic electronic devices, such as solar cells, light-emitting diodes, and field-effect transistors. Additionally, further research is needed to understand the mechanism of action of this compound and to explore its potential use in other fields, such as catalysis and sensing.
Conclusion
In conclusion, this compound is a promising material with potential applications in various fields, including optoelectronics, organic light-emitting diodes, and photovoltaic devices. Its high thermal stability, good film-forming properties, and excellent electron mobility make it an attractive material for use in these applications. Further research is needed to understand the mechanism of action of this compound and to explore its potential use in other fields.

Synthesis Methods

2-(3,5-di-tert-butylphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole can be synthesized through a multi-step process involving the reaction of tert-butylamine with 3,5-di-tert-butylbenzaldehyde to form the corresponding imine. This imine is then reacted with p-toluenesulfonylhydrazide to form the hydrazone intermediate, which is further reacted with 4-bromobenzene-1-sulfonyl chloride to yield this compound.

Scientific Research Applications

2-(3,5-di-tert-butylphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields, including optoelectronics, organic light-emitting diodes, and photovoltaic devices. This compound exhibits excellent thermal stability, high electron mobility, and good film-forming properties, making it a promising material for use in these applications.